Cas no 893951-41-2 (2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 893951-41-2
• MF: C₂₀H₁₇F₂N₃O₃S₂
• MW: 449.494088888168
• CID: 6007163
• PubChem ID: 40868777
• Update Time: 2025-08-01

2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 2-(difluoromethylsulfonyl)-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 893951-41-2
• F1878-0386
• 2-difluoromethanesulfonyl-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024616384
• 2-((difluoromethyl)sulfonyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C20H17F2N3O3S2/c1-12-6-8-13(9-7-12)25-18(15-10-29-11-16(15)24-25)23-19(26)14-4-2-3-5-17(14)30(27,28)20(21)22/h2-9,20H,10-11H2,1H3,(H,23,26)
• InChI Key： YAMICCONNUDLAF-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

Computed Properties

• Exact Mass: 449.06794008g/mol
• Monoisotopic Mass: 449.06794008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 115Ų

Additional information on 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 893951-41-2)

The compound 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 893951-41-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thienopyrazole core and a difluoromethanesulfonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged, driven by their versatility in drug discovery. The 2-difluoromethanesulfonyl group in this compound enhances its metabolic stability and bioavailability, addressing a common challenge in medicinal chemistry. This aligns with the growing focus on small molecule therapeutics and precision medicine, topics frequently searched by professionals in the field.

The thieno[3,4-c]pyrazole scaffold is another highlight of this compound, as it is known to exhibit diverse biological activities. This structural feature has been explored in the development of anti-inflammatory agents and anticancer drugs, making it a hot topic in academic and industrial research. Users often search for terms like "thienopyrazole synthesis" or "sulfonamide applications," reflecting the compound's relevance in current scientific discourse.

From a synthetic chemistry perspective, the preparation of 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide involves multi-step reactions, including sulfonylation and cyclization processes. These methods are frequently discussed in forums and publications, as they are critical for optimizing yield and purity. The compound's CAS No. 893951-41-2 serves as a key identifier for researchers looking to source or study it further.

Environmental and safety considerations are also paramount when working with such compounds. While 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide is not classified as hazardous, proper handling and disposal protocols must be followed. This aligns with the increasing emphasis on green chemistry and sustainable practices, which are trending topics in the scientific community.

In conclusion, 2-difluoromethanesulfonyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 893951-41-2) represents a fascinating area of research with broad potential. Its structural complexity and functional groups make it a valuable subject for studies in drug development, agrochemicals, and material science. As interest in heterocyclic chemistry and sulfonamide derivatives continues to grow, this compound is likely to remain a focal point for innovation and discovery.